Cas no 2591-98-2 (2-(1H-indol-3-yl)acetaldehyde)
2-(1H-Indol-3-yl)acetaldehyde is a versatile organic compound featuring an indole core linked to an acetaldehyde functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of indole alkaloids, pharmaceuticals, and bioactive molecules. Its reactive aldehyde group enables facile derivatization through condensation, reduction, or nucleophilic addition reactions, offering flexibility in constructing complex heterocyclic frameworks. The indole moiety further enhances its utility in medicinal chemistry due to its prevalence in biologically active compounds. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and polymerization.
2-(1H-indol-3-yl)acetaldehyde structure
Product Name:2-(1H-indol-3-yl)acetaldehyde
2-(1H-indol-3-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetaldehyde
- 2-(1H-indol-3-yl)acetaldehyde
- 2,6-DICHLOROPHENYLACETIC-
- CHEBI:18086
- Tryptaldehyde
- C00637
- 2591-98-2
- 3AA2B26B-6E90-473F-AE5E-CBF2BB1ACB49
- 1H-Indol-3-ylacetaldehyde
- Indol-3-acetaldehyde
- indol-3-ylacetaldehyde
- UNII-A346H8E8WU
- AKOS006237176
- Q27102813
- A346H8E8WU
- indole-3-acetaldehyde
- AB02302
- indole acetaldehyde
- CCRIS 5808
- 1H-Indol-3-ylacetaldehyde #
- EN300-1601797
- 2-(indol-3-yl)acetaldehyde
- (indol-3-yl)acetaldehyde
- FT-0646077
- SCHEMBL107104
- DTXSID90180582
- 2-(3-Indolyl)acetaldehyde
- Indoleacetaldehyde
- CHEBI:24823
- DB-265285
- DTXCID30103073
- indoleacetaldehydes
- 1ST157407
-
- MDL： MFCD00056920
- Inchi： 1S/C10H9NO/c12-6-5-8-7-11-10-4-2-1-3-9(8)10/h1-4,6-7,11H,5H2
- InChI Key： WHOOUMGHGSPMGR-UHFFFAOYSA-N
- SMILES： O=CCC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 32.9
Experimental Properties
- Density: 1.205
- Boiling Point: 352.7°Cat760mmHg
- Flash Point: 174.9°C
- Refractive Index: 1.651
- PSA: 32.86000
- LogP: 1.90930
2-(1H-indol-3-yl)acetaldehyde Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1H-indol-3-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM238537-1g |
2-(1H-Indol-3-yl)acetaldehyde |
2591-98-2 | 95% | 1g |
$916 | 2021-08-04 | |
| Fluorochem | 230806-1g |
2-(1H-Indol-3-yl)acetaldehyde |
2591-98-2 | 95% | 1g |
￡623.00 | 2022-02-28 | |
| Chemenu | CM238537-1g |
2-(1H-Indol-3-yl)acetaldehyde |
2591-98-2 | 95% | 1g |
$879 | 2024-07-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H70500-1g |
2-(1H-Indol-3-yl)acetaldehyde |
2591-98-2 | 95% | 1g |
¥13800.0 | 2024-07-19 | |
| Enamine | EN300-1601797-50mg |
2-(1H-indol-3-yl)acetaldehyde |
2591-98-2 | 50mg |
$249.0 | 2023-09-23 | ||
| Enamine | EN300-1601797-100mg |
2-(1H-indol-3-yl)acetaldehyde |
2591-98-2 | 100mg |
$372.0 | 2023-09-23 | ||
| Enamine | EN300-1601797-250mg |
2-(1H-indol-3-yl)acetaldehyde |
2591-98-2 | 250mg |
$530.0 | 2023-09-23 | ||
| Enamine | EN300-1601797-500mg |
2-(1H-indol-3-yl)acetaldehyde |
2591-98-2 | 500mg |
$835.0 | 2023-09-23 | ||
| Enamine | EN300-1601797-1000mg |
2-(1H-indol-3-yl)acetaldehyde |
2591-98-2 | 1000mg |
$1070.0 | 2023-09-23 | ||
| Enamine | EN300-1601797-2500mg |
2-(1H-indol-3-yl)acetaldehyde |
2591-98-2 | 2500mg |
$2100.0 | 2023-09-23 |
2-(1H-indol-3-yl)acetaldehyde Related Literature
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Amal Surrati,Rob Linforth,Ian D. Fisk,Virginie Sottile,Dong-Hyun Kim Analyst 2016 141 3776
-
2. Characterization and synthesis of indole-3-acetic acid in plant growth promoting Enterobacter sp.Bi-Xian Zhang,Pei-Shan Li,Ying-Ying Wang,Jia-Jun Wang,Xiu-Lin Liu,Xue-Yang Wang,Xiao-Mei Hu RSC Adv. 2021 11 31601
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Paul M. Dewick Nat. Prod. Rep. 1998 15 17
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4. Tryptophol and derivatives: natural occurrence and applications to the synthesis of bioactive compoundsAlessandro Palmieri,Marino Petrini Nat. Prod. Rep. 2019 36 490
-
Harald Gross,Joyce E. Loper Nat. Prod. Rep. 2009 26 1408
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